4-ethyl-5-methyl-N-phenylthiophene-3-carboxamide

• IUPAC Name: 4-ethyl-5-methyl-N-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C14H15NOS/c1-3-12-10(2)17-9-13(12)14(16)15-11-7-5-4-6-8-11/h4-9H,3H2,1-2H3,(H,15,16)
• InChI Key: HAAMKYCAOZKHDC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC=C1C(=O)NC2=CC=CC=C2)C
• Molecular Formula: C14H15NOS
• Molecular Weight: 245.34 g/mol

Description

4-ethyl-5-methyl-N-phenylthiophene-3-carboxamide is an organic compound belonging to the thiophene family. Thiophenes are heterocyclic compounds containing a sulfur atom in a five-membered ring. This specific compound is characterized by the presence of ethyl, methyl, and phenyl groups attached to the thiophene ring, along with a carboxamide functional group. Thiophene derivatives are known for their diverse applications in medicinal chemistry, materials science, and organic electronics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-ethyl-5-methyl-N-phenylthiophene-3-carboxamide typically involves the following steps:

Formation of the Thiophene Ring: The thiophene ring can be synthesized using the Gewald reaction, which involves the condensation of a ketone, an α-cyanoester, and elemental sulfur.

Introduction of Substituents: The ethyl and methyl groups can be introduced through alkylation reactions using appropriate alkyl halides in the presence of a base.

Formation of the Carboxamide Group: The carboxamide group can be introduced by reacting the thiophene derivative with an amine, such as aniline, under suitable conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalysts and solvents are chosen to maximize yield and minimize waste.

Chemical Reactions Analysis

Types of Reactions

4-ethyl-5-methyl-N-phenylthiophene-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carboxamide group can be reduced to an amine using reducing agents such as lithium aluminum hydride.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens, nitrating agents, sulfonating agents.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Amines.

Substitution: Halogenated, nitrated, or sulfonated thiophene derivatives.

Scientific Research Applications

4-ethyl-5-methyl-N-phenylthiophene-3-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the development of organic semiconductors, organic light-emitting diodes (OLEDs), and other electronic materials.

Mechanism of Action

The mechanism of action of 4-ethyl-5-methyl-N-phenylthiophene-3-carboxamide depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The exact pathways involved can vary, but common mechanisms include inhibition of enzyme activity, modulation of signal transduction pathways, and interaction with DNA or RNA .

Comparison with Similar Compounds

Similar Compounds

Thiophene: The parent compound, a simple five-membered ring with a sulfur atom.

2-Amino-4-ethyl-5-methyl-N-phenylthiophene-3-carboxamide: A similar compound with an amino group instead of a carboxamide group.

Thiazole: Another heterocyclic compound with a sulfur and nitrogen atom in the ring.

Uniqueness

4-ethyl-5-methyl-N-phenylthiophene-3-carboxamide is unique due to its specific combination of substituents, which can impart distinct chemical and biological properties. The presence of the carboxamide group, along with the ethyl and methyl groups, can influence its reactivity and interactions with biological targets, making it a valuable compound for various applications.